8-(4-fluorophenyl)-4,7-dimethyl-N-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: 8-(4-fluorophenyl)-4,7-dimethyl-N-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C20H16FN5O/c1-12-17(14-8-10-15(21)11-9-14)19-24-23-18(13(2)26(19)25-12)20(27)22-16-6-4-3-5-7-16/h3-11H,1-2H3,(H,22,27)
• InChI Key: YMBHUENMRBHNAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NC2=C(C(=NN12)C)C3=CC=C(C=C3)F)C(=O)NC4=CC=CC=C4
• Molecular Formula: C20H16FN5O
• Molecular Weight: 361.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "8-(4-fluorophenyl)-4,7-dimethyl-N-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxamide" involves multi-step chemical reactions that typically start from simple precursors. A general approach toward the synthesis of such compounds, as demonstrated in related research, involves the reaction of amines with various acyl chlorides followed by subsequent cyclization and functional group modifications to introduce specific substituents such as fluorophenyl groups (Raboisson et al., 2003).

Molecular Structure Analysis

The molecular structure of compounds within this chemical class is characterized by the presence of a pyrazolo[1,5-a]-1,3,5-triazine scaffold, which is a fused heterocyclic system. Structural analyses, including X-ray crystallography, have been conducted to elucidate the precise geometries and conformations of these molecules. For example, studies on similar compounds have revealed planar heterocyclic cores and the impact of substituents on the overall molecular conformation (Dolzhenko et al., 2008).

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its mechanism of action, and evaluation of its potential biological activities. This could include in vitro and in vivo studies to assess its potential as a therapeutic agent.